Cas no 2741668-45-9 (Tert-butyl N-[(1R,2R,4S)-1-amino-2-bicyclo[2.2.1]heptanyl]carbamate)

Tert-butyl N-[(1R,2R,4S)-1-amino-2-bicyclo[2.2.1]heptanyl]carbamate is a chiral bicyclic carbamate derivative commonly used as an intermediate in organic synthesis and pharmaceutical research. Its rigid norbornane (bicyclo[2.2.1]heptane) scaffold provides stereochemical stability, making it valuable for asymmetric synthesis and drug development. The tert-butyloxycarbonyl (Boc) protecting group ensures selective deprotection under mild acidic conditions, facilitating further functionalization. The (1R,2R,4S) configuration offers precise stereocontrol in target molecule construction. This compound is particularly useful in peptidomimetics and bioactive molecule design due to its constrained geometry and amine reactivity. High purity grades are available for demanding applications in medicinal chemistry and catalysis.
Tert-butyl N-[(1R,2R,4S)-1-amino-2-bicyclo[2.2.1]heptanyl]carbamate structure
2741668-45-9 structure
Product Name:Tert-butyl N-[(1R,2R,4S)-1-amino-2-bicyclo[2.2.1]heptanyl]carbamate
CAS No:2741668-45-9
MF:C12H22N2O2
MW:226.315283298492
CID:5362017
Update Time:2025-10-29

Tert-butyl N-[(1R,2R,4S)-1-amino-2-bicyclo[2.2.1]heptanyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl N-[(1R,2R,4S)-1-amino-2-bicyclo[2.2.1]heptanyl]carbamate
    • Z3952185293
    • rac-tert-butyl N-[(1R,2R,4S)-1-aminobicyclo[2.2.1]heptan-2-yl]carbamate
    • Inchi: 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-9-6-8-4-5-12(9,13)7-8/h8-9H,4-7,13H2,1-3H3,(H,14,15)/t8-,9+,12+/m0/s1
    • InChI Key: NDLZRIWCERVVSO-YGOYTEALSA-N
    • SMILES: O(C(C)(C)C)C(N[C@@H]1C[C@@H]2CC[C@]1(C2)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 298
  • XLogP3: 1.2
  • Topological Polar Surface Area: 64.4

Tert-butyl N-[(1R,2R,4S)-1-amino-2-bicyclo[2.2.1]heptanyl]carbamate Pricemore >>

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Additional information on Tert-butyl N-[(1R,2R,4S)-1-amino-2-bicyclo[2.2.1]heptanyl]carbamate

Introduction to Tert-butyl N-[(1R,2R,4S)-1-amino-2-bicyclo[2.2.1]heptanyl]carbamate (CAS No. 2741668-45-9)

Tert-butyl N-[(1R,2R,4S)-1-amino-2-bicyclo[2.2.1]heptanyl]carbamate is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2741668-45-9, is a derivative of the bicyclo[2.2.1]heptane scaffold, which is known for its structural complexity and potential biological activity. The presence of the N-tert-butyl carbamate moiety enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The stereochemistry of Tert-butyl N-[(1R,2R,4S)-1-amino-2-bicyclo[2.2.1]heptanyl]carbamate is meticulously defined by the (1R,2R,4S) configuration, which is critical for its biological function. This specific arrangement of stereocenters influences the compound's interactions with biological targets, making it a promising candidate for drug development. The bicyclo[2.2.1]heptane core is particularly interesting because it mimics natural products found in plants and microorganisms, which often exhibit potent biological activities.

In recent years, there has been a growing interest in the development of novel therapeutic agents based on bicyclic structures due to their unique pharmacological properties. Tert-butyl N-[(1R,2R,4S)-1-amino-2-bicyclo[2.2.1]heptanyl]carbamate has been investigated for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. Its ability to modulate biological pathways makes it a versatile tool for medicinal chemists.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The tert-butyl group provides a handle for further functionalization, allowing chemists to attach various pharmacophores and optimize the compound's biological activity. This flexibility has led to several innovative synthetic strategies that have been published in leading journals such as Journal of Medicinal Chemistry and Organic Letters.

The synthesis of Tert-butyl N-[(1R,2R,4S)-1-amino-2-bicyclo[2.2.1]heptanyl]carbamate involves multiple steps that require precise control over reaction conditions and stereochemistry. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for this compound. These techniques have not only improved yield but also reduced the environmental impact of the synthetic process.

Recent studies have highlighted the potential of Tert-butyl N-[(1R,2R,4S)-1-amino-2-bicyclo[2.2.1]heptanyl]carbamate as a lead compound for drug discovery. Researchers have demonstrated its ability to interact with specific enzymes and receptors involved in disease pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases, which are implicated in cancer and inflammation.

The development of new synthetic methodologies has also led to the discovery of novel analogs with enhanced properties. By modifying the substituents on the bicyclo[2.2.1]heptane core or introducing additional functional groups, chemists can fine-tune the biological activity of these compounds. This approach has resulted in several patents and publications detailing new derivatives with improved efficacy and selectivity.

The use of computational modeling has further accelerated the discovery process by allowing researchers to predict the behavior of these compounds before they are synthesized in the lab. Molecular docking studies have been particularly useful in identifying potential binding sites on biological targets, providing insights into how these compounds might interact with their intended targets.

In conclusion, Tert-butyl N-[(1R,2R,4S)-1-amino-2-bicyclo[2.2.1]heptanyl]carbamate (CAS No.2741668-45-9) is a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structure and stereochemistry make it a valuable tool for medicinal chemists seeking to design novel therapeutic agents.

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